2-(6-Chloro-2,3-difluorophenyl)-2-fluoroacetic acid

• Molecular Formula: C8H4ClF3O2
• Molecular Weight: 224.56 g/mol
• IUPAC Name: 2-(6-chloro-2,3-difluorophenyl)-2-fluoroacetic acid
• InChI: InChI=1S/C8H4ClF3O2/c9-3-1-2-4(10)6(11)5(3)7(12)8(13)14/h1-2,7H,(H,13,14)
• InChI Key: CNIZFQOYUWUSEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)F)C(C(=O)O)F)Cl

Description

2-(6-Chloro-2,3-difluorophenyl)-2-fluoroacetic acid is a fluorinated phenylacetic acid derivative characterized by a chlorine atom at the 6-position and fluorine atoms at the 2- and 3-positions on the benzene ring. The acetic acid moiety contains an additional fluorine atom at the α-carbon (C2), resulting in the molecular formula C₈H₄ClF₃O₂ and a molecular weight of 236.57 g/mol (estimated).

This compound is likely used as a pharmaceutical intermediate, given the prevalence of similar fluorinated phenylacetic acids in drug discovery (e.g., boronic acid derivatives in and intermediates in ) . Its fluorine substitutions enhance metabolic stability and bioavailability, making it valuable for medicinal chemistry applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-Chloro-2,3-difluorophenyl)-2-fluoroacetic acid typically involves the following steps:

Starting Material: The synthesis begins with 6-chloro-2,3-difluorobenzene.

Carboxylation: The final step involves the carboxylation of the fluorinated intermediate to form the fluoroacetic acid derivative.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to improve yield and selectivity.

Chemical Reactions Analysis

Types of Reactions

2-(6-Chloro-2,3-difluorophenyl)-2-fluoroacetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: Nucleophilic substitution reactions can replace the chloro or fluoro groups with other substituents.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typical reducing agents.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) are used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

2-(6-Chloro-2,3-difluorophenyl)-2-fluoroacetic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with enzymes.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 2-(6-Chloro-2,3-difluorophenyl)-2-fluoroacetic acid involves its interaction with specific molecular targets. The presence of multiple halogen atoms can enhance its binding affinity to enzymes or receptors, potentially inhibiting their activity. The exact pathways and targets are subject to ongoing research.

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	CAS Number	Source
2-(6-Chloro-2,3-difluorophenyl)acetic acid	C₈H₅ClF₂O₂	206.57	Cl (6), F (2,3)	887585-13-9
2-(6-Chloro-2-fluoro-3-methoxyphenyl)acetic acid	C₉H₈ClFO₃	218.61	Cl (6), F (2), OMe (3)	1017777-83-1
2-(2,3-Difluorophenyl)acetic acid	C₈H₆F₂O₂	172.13	F (2,3)	145689-41-4
2-(2-Chloro-3-fluorophenyl)acetic acid	C₈H₆ClFO₂	188.58	Cl (2), F (3)	1000523-07-8
2-(6-Chloro-2,3-difluorophenyl)butanoic acid	C₁₀H₉ClF₂O₂	234.63	Cl (6), F (2,3); butanoic acid chain	1856597-68-6

Key Observations:

Methoxy (OMe) in the 3-position () introduces steric hindrance and electron-donating effects, which may alter reactivity . Chain Length: The butanoic acid analogue () has a longer carbon chain, increasing lipophilicity (logP) compared to acetic acid derivatives, which could influence membrane permeability .

Synthetic Challenges :

• highlights that bromination or lithiation reactions are sensitive to substituent positions. For example, 6-bromo-2,3-difluorophenyl derivatives form mixed products due to competing reaction pathways .

Functional Group Modifications

Table 2: Derivatives with Modified Acid Moieties

Compound Name	Molecular Formula	Functional Group Modification	CAS Number	Source
2-(2-Chloro-6-fluorophenyl)-2-(dimethylamino)acetic acid hydrochloride	C₁₀H₁₂Cl₂FNO₂	Dimethylamino group at α-carbon	1334145-93-5
2-(2,6-Dichloro-4-(trifluoromethyl)phenyl)acetic acid	C₉H₅Cl₂F₃O₂	CF₃ group at 4-position	601513-26-2

Key Observations:

• Trifluoromethyl (CF₃) Groups : Strong electron-withdrawing effects in analogues may improve resistance to oxidative metabolism .

Physicochemical and Commercial Properties

• Solubility and Stability : Fluorine atoms generally reduce solubility in water but improve stability against enzymatic degradation. The absence of boiling point data () suggests these compounds are typically handled as solids .
• Commercial Availability: The target compound (CAS 887585-13-9) is listed as "On Stock" , whereas its butanoic acid analogue (CAS 1856597-68-6) is temporarily unavailable . Pricing for analogues ranges widely; for example, boronic acid derivatives in cost $47–362, reflecting variability in synthetic complexity .

Biological Activity

2-(6-Chloro-2,3-difluorophenyl)-2-fluoroacetic acid (CAS No. 261762-53-2) is a fluorinated organic compound with potential biological activity. Its unique structure, featuring multiple halogen substituents, suggests that it may exhibit significant antimicrobial and cytotoxic properties. This article explores the compound's biological activity, including its effects on various pathogens and potential applications in medicinal chemistry.

• Molecular Formula : C8H5ClF2O2
• Molecular Weight : 206.57 g/mol
• IUPAC Name : 2-(6-Chloro-2,3-difluorophenyl)acetic acid
• PubChem CID : 2773568

Biological Activity Overview

Recent studies have indicated that compounds with similar structures to 2-(6-Chloro-2,3-difluorophenyl)-2-fluoroacetic acid demonstrate various biological activities, particularly against bacterial strains and cancer cells. The presence of fluorine atoms can enhance lipophilicity and alter the reactivity of the compound, potentially leading to increased biological efficacy.

Antimicrobial Activity

Research has shown that fluorinated compounds can exhibit enhanced antimicrobial properties. For instance, halogenated antimicrobial agents have been demonstrated to combat drug-resistant pathogens effectively . The structure of 2-(6-Chloro-2,3-difluorophenyl)-2-fluoroacetic acid may allow it to interact with bacterial cell membranes or inhibit essential metabolic pathways.

Pathogen	Activity Observed	Reference
Methicillin-resistant Staphylococcus aureus (MRSA)	Potential antibacterial activity
Mycobacterium tuberculosis	Possible inhibition
Enterococcus faecalis	Antimicrobial efficacy

Cytotoxicity Studies

Fluorinated compounds are often scrutinized for their cytotoxic effects on mammalian cells. Studies indicate that while some fluorinated derivatives can be cytotoxic, others show selective toxicity towards cancer cells without significantly affecting normal cells. This selectivity is crucial for developing therapeutic agents with fewer side effects.

Case Studies

• Cinnamamides : A study on related compounds showed that several derivatives exhibited submicromolar activity against MRSA and other pathogens while maintaining low cytotoxicity towards primary mammalian cell lines .
• Fluoroacetate Compounds : Compounds releasing fluoroacetate have been linked to severe toxicity due to their interference with metabolic pathways such as the tricarboxylic acid cycle . This highlights the need for careful evaluation of the safety profiles of similar fluorinated compounds.

Structure-Activity Relationships (SAR)

The effectiveness of 2-(6-Chloro-2,3-difluorophenyl)-2-fluoroacetic acid may be influenced by its structural features:

• Halogen Substituents : The presence of chlorine and fluorine atoms can enhance lipophilicity and alter binding affinity to biological targets.
• Acidic Functional Group : The carboxylic acid moiety may facilitate interactions with enzymes or receptors involved in microbial metabolism.

Q & A

Basic: What are the key challenges in synthesizing 2-(6-Chloro-2,3-difluorophenyl)-2-fluoroacetic acid, and how can reaction conditions be optimized?

Answer:
The synthesis of fluorinated aromatic compounds like 2-(6-Chloro-2,3-difluorophenyl)-2-fluoroacetic acid often faces challenges such as regioselectivity in halogenation, steric hindrance from bulky substituents, and instability of intermediates. To optimize yield and purity:

• Reaction Monitoring: Use TLC or HPLC to track intermediate formation (e.g., monitoring nitration or fluorination steps) .
• Purification: Employ column chromatography with gradient elution (e.g., hexane/ethyl acetate) to separate isomers or byproducts. For acidic functional groups, acid-base extraction can enhance purity .
• Temperature Control: Low temperatures (−10°C to 0°C) during fluorination steps minimize side reactions like defluorination .

Basic: Which analytical techniques are most effective for characterizing the structural integrity and purity of this compound?

Answer:

• NMR Spectroscopy: ¹⁹F NMR is critical for confirming fluorine substitution patterns, while ¹H-¹³C HSQC can resolve aromatic proton coupling .
• LC-MS/MS: Quantify trace impurities and verify molecular weight using negative-ion mode (sensitive to carboxylic acid groups) .
• HPLC with UV/Vis Detection: Use a C18 column and acidic mobile phase (0.1% TFA) to assess purity (>95%) and resolve polar degradation products .

Advanced: How can researchers resolve contradictory spectroscopic data (e.g., NMR or MS) for this compound?

Answer: Contradictions may arise from isomerism, solvent artifacts, or isotopic interference.

• High-Resolution Mass Spectrometry (HRMS): Distinguish between isobaric species (e.g., Cl vs. CF3) with mass accuracy <2 ppm .
• 2D NMR Techniques: NOESY or ROESY can clarify spatial proximity of substituents in ambiguous cases .
• Computational Modeling: Compare experimental ¹H/¹⁹F chemical shifts with DFT-predicted values (software: Gaussian or ORCA) to validate assignments .

Advanced: What strategies are recommended for studying the metabolic stability of this compound in biological systems?

Answer:

• In Vitro Assays: Use liver microsomes or hepatocytes with NADPH cofactors to assess Phase I metabolism. Monitor parent compound depletion via LC-HRMS .
• Metabolite Identification: Apply data-dependent acquisition (DDA) in MS/MS to detect hydroxylation, defluorination, or glucuronidation products .
• Stability Controls: Include glutathione trapping experiments to identify reactive intermediates (e.g., quinone metabolites) .

Basic: What are the primary considerations when designing in vitro assays to assess biological activity?

Answer:

• Solubility: Pre-solubilize in DMSO (<0.1% final concentration) and confirm stability in assay buffers (PBS or DMEM) via dynamic light scattering .
• Assay Selection: Use fluorogenic substrates (e.g., acetylcholinesterase inhibition assays) for real-time activity monitoring .
• Positive/Negative Controls: Include known inhibitors (e.g., donepezil for AChE) and vehicle-only controls to validate signal-to-noise ratios .

Advanced: How can computational chemistry predict reactivity and interaction mechanisms of this compound?

Answer:

• Density Functional Theory (DFT): Calculate Fukui indices to identify nucleophilic/electrophilic sites for reaction pathway predictions .
• Molecular Docking: Use AutoDock Vina to model interactions with enzymes (e.g., COX-2) and prioritize binding poses for experimental validation .
• Molecular Dynamics (MD) Simulations: Simulate solvation effects (explicit water models) to assess conformational stability over 100-ns trajectories .

Advanced: How does the substitution pattern (Cl, F, COOH) influence the compound’s physicochemical properties?

Answer:

• Lipophilicity: The difluorophenyl group increases logP compared to non-fluorinated analogs, impacting membrane permeability (measured via shake-flask method) .
• Acidity: The α-fluoroacetic acid moiety (pKa ~2.5) enhances solubility at physiological pH but may limit blood-brain barrier penetration .
• Steric Effects: Ortho-substituted chlorine induces torsional strain, potentially reducing crystallinity (confirmed via XRPD) .

Basic: What safety precautions are critical when handling this compound in the lab?

Answer:

• Personal Protective Equipment (PPE): Use nitrile gloves, goggles, and fume hoods to avoid inhalation/contact (fluorinated compounds may hydrolyze to HF) .
• Waste Disposal: Neutralize acidic waste with sodium bicarbonate before disposal in halogenated waste containers .
• Stability Testing: Store at −20°C under inert gas (Ar) to prevent decarboxylation or hydrolysis .